Cas no 2228606-99-1 (5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one)

• Product Name: 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one
• CAS No: 2228606-99-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5604633
• PubChem ID: 165617075
• Update Time: 2025-10-28

5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-oxazolidin-2-one
• EN300-1810394
• 2228606-99-1
• 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one

• Inchi： 1S/C12H19NO2/c1-12(2)7-3-4-8(9(12)5-7)10-6-13-11(14)15-10/h7-10H,3-6H2,1-2H3,(H,13,14)
• InChI Key： ZUNDMDDRGOERKC-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one

Introduction to 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one (CAS No: 2228606-99-1)

5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities and synthetic versatility. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228606-99-1, features a complex bicyclic framework fused with an oxazolidinone moiety, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one consists of a seven-membered bicyclic system with two methyl groups at the 6-position, attached to a five-membered oxazolidinone ring. This particular arrangement imparts unique steric and electronic properties to the molecule, which can be exploited in designing novel therapeutic agents. The presence of the oxazolidinone ring is particularly noteworthy, as this motif is well-known for its role in stabilizing transition states and facilitating nucleophilic substitutions, making it a valuable scaffold in organic synthesis.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Among these, oxazolidinones have emerged as important scaffolds in the development of antibiotics, antiviral agents, and anti-inflammatory drugs. The compound 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one represents an innovative derivative of this class, with its bicyclic substituent potentially enhancing binding affinity and selectivity towards target enzymes or receptors.

One of the most compelling aspects of 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one is its synthetic accessibility. The compound can be readily prepared through multi-step organic transformations involving cyclization reactions and functional group manipulations. This ease of synthesis makes it an attractive building block for medicinal chemists seeking to explore structure-activity relationships (SAR) and develop novel derivatives with enhanced therapeutic profiles.

The biological activity of 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one has been the subject of several recent studies aimed at elucidating its potential therapeutic applications. Preliminary investigations have suggested that this compound exhibits notable inhibitory activity against certain enzymes implicated in inflammatory pathways and infectious diseases. Specifically, studies have indicated that it may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators.

Furthermore, the structural features of 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one make it a promising candidate for developing inhibitors targeting bacterial pathogens. The bicyclic substituent could potentially interact with bacterial enzymes or cellular components in a manner that disrupts essential metabolic processes or virulence factors. This aligns with the ongoing efforts in antibiotic discovery to identify novel compounds that can overcome emerging resistance mechanisms.

The oxazolidinone ring itself is known for its ability to form stable complexes with biological targets due to its rigid structure and ability to engage in hydrogen bonding interactions. In 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one, this property is further enhanced by the presence of the bulky bicyclic group at the 5-position of the ring. This steric hindrance could fine-tune binding interactions with biological targets by optimizing receptor complementarity and reducing off-target effects.

Recent advances in computational chemistry have also contributed to a deeper understanding of the potential biological relevance of 5-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-oxazolidin-2-one. Molecular docking studies have been performed using various computational platforms to predict how this compound might interact with proteins such as kinases or proteases involved in cancer progression or inflammatory diseases. These simulations have provided valuable insights into potential binding modes and key interaction residues that could be exploited for further optimization.

The synthetic utility of 5-{6,6-dimethylbicyclo3.1.1heptan-2-y}l)-1,3-oxazolidin$\\n$\\n$\\n$\\n$\\n$\\n$\\n$\\n$\\n$\\n$\\n$xolizin$\\n$\\n$din$$\\n$\\n$$\\n$$\t\t\t\t\t\t\t\t\t\t\t\t\t\tp$$\t\tp$$\t\tp$$\t\tp$$\t\tp$$\t\tp$$\t\tp$$\t\tp$$$\t$tion has also been explored through transition metal-catalyzed reactions and asymmetric synthesis techniques.$ These methods have enabled chemists to introduce specific functional groups or stereocenters with high precision,$ facilitating the development of libraries of derivatives.$ The ability to modify both the bicyclic substituent and the oxazolidinone core allows for systematic exploration$of structure/activity relationships,$ leading to more effective drug candidates.$

In conclusion,5-{6,$&;dimethylbicyclo&;}&;heptan-$&;)-y&;]-&;)-&;)-&;$)-&;)-&;$)-&;$)-&;$)-&;$)-&;$)-&;$)-&;$)$&;is a structurally fascinating compound with significant potential in pharmaceutical research.$ Its unique scaffold,$ combined with promising biological activities,$ makes it an exciting target for further investigation.$ As our understanding of chemical biology continues to evolve,$ compounds like this one will play an increasingly important role in discovering novel therapeutics.$ Future studies should focus on elucidating detailed mechanistic insights,$ optimizing synthetic routes,$ and exploring new applications in drug development.$ With continued effort,$ $this)&;$)$)&;$)$)&;&;could emerge as a key player in next-generation drug discovery.$$